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molecular formula C11H7ClN2O2 B8593563 5-Chloro-1-cyanomethyl-1H-indole-2-carboxylic acid

5-Chloro-1-cyanomethyl-1H-indole-2-carboxylic acid

Cat. No. B8593563
M. Wt: 234.64 g/mol
InChI Key: BYQGBAGCNODQSS-UHFFFAOYSA-N
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Patent
US08202993B2

Procedure details

To a solution of 1.0 eq. of 5-chloro-1-cyanomethyl-1H-indole-2-carboxylic acid ethyl ester (prepared according to Indian Journal of Chemistry, Section B: Organic Chemistry Including Medicinal Chemistry (1989), 28B(12), 1065-8) in a mixture of THF/H2O ((9/1) was added LiOH.H2O (1.0 eq.) and the R/M stirred 6 h at R/T, acidified to pH2 and then partially concentrated until precipitation of the crude product which was filtered off and washed with Et2O and then dried to give the desired product as a light yellow solid (84%).
Name
5-chloro-1-cyanomethyl-1H-indole-2-carboxylic acid ethyl ester
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
( 9/1 )
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
THF H2O
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
LiOH.H2O
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
desired product
Yield
84%

Identifiers

REACTION_CXSMILES
C([O:3][C:4]([C:6]1[N:7]([CH2:16][C:17]#[N:18])[C:8]2[C:13]([CH:14]=1)=[CH:12][C:11]([Cl:15])=[CH:10][CH:9]=2)=[O:5])C.O[Li].O>C1COCC1.O>[Cl:15][C:11]1[CH:12]=[C:13]2[C:8](=[CH:9][CH:10]=1)[N:7]([CH2:16][C:17]#[N:18])[C:6]([C:4]([OH:5])=[O:3])=[CH:14]2 |f:1.2,3.4|

Inputs

Step One
Name
5-chloro-1-cyanomethyl-1H-indole-2-carboxylic acid ethyl ester
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C)OC(=O)C=1N(C2=CC=C(C=C2C1)Cl)CC#N
[Compound]
Name
( 9/1 )
Quantity
0 (± 1) mol
Type
reactant
Smiles
Name
THF H2O
Quantity
0 (± 1) mol
Type
solvent
Smiles
C1CCOC1.O
Step Two
Name
LiOH.H2O
Quantity
0 (± 1) mol
Type
reactant
Smiles
O[Li].O

Conditions

Stirring
Type
CUSTOM
Details
the R/M stirred 6 h at R/T
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CONCENTRATION
Type
CONCENTRATION
Details
partially concentrated until precipitation of the crude product which
FILTRATION
Type
FILTRATION
Details
was filtered off
WASH
Type
WASH
Details
washed with Et2O
CUSTOM
Type
CUSTOM
Details
dried

Outcomes

Product
Details
Reaction Time
 6 h
Name
desired product
Type
product
Smiles
ClC=1C=C2C=C(N(C2=CC1)CC#N)C(=O)O
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 84%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.